2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 2-(cyclohex-3-en-1-ylmethylamino)propan-1-ol
• InChI: InChI=1S/C10H19NO/c1-9(8-12)11-7-10-5-3-2-4-6-10/h2-3,9-12H,4-8H2,1H3
• InChI Key: UDLKUMZJZTUBAC-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1CCC=CC1

Description

2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol is a secondary amine alcohol characterized by a cyclohex-3-en-1-ylmethyl group attached to the amino moiety of a propan-1-ol backbone. Structurally, it contains:

• A cyclohexene ring with a double bond at the 3-position.
• A methylene bridge (-CH₂-) linking the cyclohexene ring to the amino group.
• A primary alcohol (-OH) at the terminal carbon of the propane chain.
• A secondary amine (-NH-) at the central carbon of the propane chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol typically involves the reaction of cyclohex-3-en-1-ylmethylamine with propanol under controlled conditions . The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol may involve large-scale reactors and continuous flow processes to ensure consistent quality and efficiency . The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions . The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and as an intermediate in the manufacture of various industrial products.

Mechanism of Action

The mechanism of action of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biochemical effects . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Differences:

Feature	2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol	2-(4-Methylcyclohex-3-en-1-yl)propan-2-ol
Functional Groups	Secondary amine, primary alcohol	Tertiary alcohol
Cyclohexene Substitution	3-position double bond, unsubstituted ring	3-position double bond, 4-methyl substituent
Alcohol Position	Primary (-CH₂OH)	Tertiary (C-2 of propane chain)

Implications:

• Basicity: The amino group in the target compound confers basicity (pKa ~9–11 estimated), whereas the tertiary alcohol in 2-(4-methylcyclohex-3-en-1-yl)propan-2-ol is neutral .
• Solubility: The amino alcohol structure enhances water solubility compared to the tertiary alcohol, which is likely more lipophilic.
• Reactivity : The primary alcohol in the target may undergo oxidation or esterification, while the tertiary alcohol in the comparator is sterically hindered and less reactive .

N-(2-Chloroethyl)-N-(isopropyl)propan-1-amine ()

Structural and Functional Differences:

Feature	2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol	N-(2-Chloroethyl)-N-(isopropyl)propan-1-amine
Functional Groups	Secondary amine, primary alcohol	Tertiary amine, chloroethyl substituent
Molecular Formula	C₁₀H₁₉NO (inferred)	C₈H₁₈ClN
Key Substituents	Cyclohexene ring, hydroxyl	Chloroethyl, isopropyl

Implications:

• Polarity : The hydroxyl group in the target compound increases polarity compared to the chloroethyl group in N-(2-chloroethyl)-N-(isopropyl)propan-1-amine, which is more electronegative but less hydrophilic .
• Reactivity: The chloroethyl group in the comparator may undergo nucleophilic substitution, while the amino alcohol in the target could participate in chelation or acid-base reactions.

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Functional Groups	CAS RN	Key Features
2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol	C₁₀H₁₉NO (inferred)	Secondary amine, primary alcohol	Not available	Cyclohexene ring, amino alcohol
2-(4-Methylcyclohex-3-en-1-yl)propan-2-ol	Not available	Tertiary alcohol	Not available	4-Methylcyclohexene, tertiary alcohol
N-(2-Chloroethyl)-N-(isopropyl)propan-1-amine	C₈H₁₈ClN	Tertiary amine, chloroethyl	68937-41-7	Chloroethyl substituent, alkyl amine

Research Findings and Limitations

• The target compound’s cyclohexene ring may introduce steric effects and ring strain, influencing its reactivity compared to saturated analogs.
• The amino alcohol motif is understudied in the provided sources, but analogous structures (e.g., ethanolamines) are known for surfactant or pharmaceutical applications.
• Limitations : Absence of direct data on the target compound in the provided evidence necessitates reliance on structural analogies. Experimental validation is required for precise property assessment.

Biological Activity

2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol is a compound that has garnered attention due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, applications in research and medicine, and relevant case studies.

Molecular Formula: C₁₀H₁₉NO
Molecular Weight: 169.26 g/mol
IUPAC Name: 2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol
CAS Number: 1155570-47-0

The biological activity of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. This interaction can modulate various biochemical pathways, influencing cellular processes like proliferation, apoptosis, and signal transduction.

Interaction with Enzymes

Research indicates that this compound may act as a ligand for certain enzymes, potentially inhibiting or activating their functions. For instance, it has been studied for its ability to interact with enzymes involved in metabolic pathways, which could lead to therapeutic applications in metabolic disorders .

Medicinal Chemistry

2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol is being investigated for its potential as a precursor in the synthesis of pharmaceutical compounds. Its structural characteristics allow it to serve as an intermediate in the production of more complex molecules with therapeutic properties.

Antitumor Activity

A study highlighted the compound's potential antitumor activity by examining its effects on tumor cell lines. It was found to induce apoptosis in certain cancer cells, suggesting that it could be developed as a chemotherapeutic agent .

Study on Antitumor Effects

In a controlled experiment, researchers evaluated the cytotoxic effects of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol on various cancer cell lines. The compound demonstrated significant inhibition of cell growth at concentrations above 10 µM, with a notable increase in apoptotic markers such as caspase activation and PARP cleavage.

Cell Line	IC50 (µM)	Apoptotic Markers
MCF7 (Breast)	12.5	+
HeLa (Cervical)	8.0	++
A549 (Lung)	15.0	+

This data suggests that the compound's mechanism may involve the induction of apoptosis through caspase-dependent pathways .

Research Findings

Recent studies have focused on the structure–activity relationship (SAR) of similar compounds to elucidate the specific features that contribute to their biological activity. The presence of the cyclohexene ring is believed to enhance binding affinity to target proteins, leading to increased efficacy in biological assays .